1-(2-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)methanesulfonamide
• InChI: InChI=1S/C17H16ClNO3S3/c18-15-5-2-1-4-13(15)11-25(21,22)19-12-17(20,14-7-9-23-10-14)16-6-3-8-24-16/h1-10,19-20H,11-12H2
• InChI Key: CVVDUQDDUUYNRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O)Cl
• Molecular Formula: C17H16ClNO3S3
• Molecular Weight: 414.0 g/mol
• CAS No.: 2097931-73-0

Description

1-(2-chlorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H16ClNO3S3 and its molecular weight is 413.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• One-Step Synthesis of Substituted 1-Methylsulfonylindoles

  This compound is useful in synthesizing 1-methylsulfonyl-indoles, which have various functional groups at the 2-position. These indoles are synthesized from N-(2-halophenyl)methanesulfonamides like the one , showcasing its role in versatile chemical reactions (Sakamoto et al., 1988).

• Preparation of Diethyltin-based Self-assemblies

  Diethyltin(methoxy)methanesulfonate reacts with acids to form self-assembled structures, illustrating the use of similar sulfonate compounds in constructing complex molecular architectures (Shankar et al., 2011).

Structural and Chemical Analysis

• Structural Analysis of Methanesulfonates

  The compound is structurally analogous to other methanesulfonates, whose hydrogen bonding and molecular interactions are studied extensively. Such studies aid in understanding the biological activity and potential applications of these compounds (Butcher et al., 2006).

• Homogeneous Hydrolysis Constants

  Understanding the hydrolysis rate constants of chlorinated methanes and similar compounds, including those with a methanesulfonamide group, is crucial for predicting their environmental behavior and potential applications (Jeffers et al., 1989).

Applications in Organic Synthesis

• Synthesis of Methylthio- and Methylsulfonyl-polychlorobiphenyls

  Methanesulfonamide derivatives are used in the synthesis of methyl sulfides and sulfones, indicating their usefulness in organic synthesis and the modification of complex organic molecules (Bergman & Wachtmeister, 1978).

• Asymmetric Hydrogenation Catalysis

  Similar compounds, like the MsDPEN-Cp*Ir(III) complex that catalyzes the asymmetric hydrogenation of alpha-hydroxy ketones, demonstrate the potential use of the compound in catalytic processes (Ohkuma et al., 2007).

Environmental and Sensory Applications

• Luminescence Sensing and Pesticide Removal: Thiophene-based metal-organic frameworks (MOFs) constructed using similar compounds can act as efficient luminescent sensory materials for environmental contaminants, suggesting potential environmental applications (Zhao et al., 2017).